Cas no 2253640-29-6 (Spiro[2.5]octane-6-sulfonyl chloride, 1,1-difluoro-)

• Product Name: Spiro[2.5]octane-6-sulfonyl chloride, 1,1-difluoro-
• CAS No: 2253640-29-6
• MF: C₈H₁₁ClF₂O₂S
• MW: 244.686547517776
• CID: 6028058
• PubChem ID: 137935652
• Update Time: 2025-06-08

Spiro[2.5]octane-6-sulfonyl chloride, 1,1-difluoro- Chemical and Physical Properties

Names and Identifiers

• Spiro[2.5]octane-6-sulfonyl chloride, 1,1-difluoro-
• EN300-6499731
• 2,2-Difluorospiro[2.5]octane-6-sulfonyl chloride
• 2253640-29-6
• 1,1-difluorospiro[2.5]octane-6-sulfonyl chloride

• Inchi： 1S/C8H11ClF2O2S/c9-14(12,13)6-1-3-7(4-2-6)5-8(7,10)11/h6H,1-5H2
• InChI Key： VJXULTCBSMLREG-UHFFFAOYSA-N
• SMILES： C1(F)(F)C2(CCC(S(Cl)(=O)=O)CC2)C1

Computed Properties

• Exact Mass: 244.0136348g/mol
• Monoisotopic Mass: 244.0136348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 305.6±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on Spiro[2.5]octane-6-sulfonyl chloride, 1,1-difluoro-

Introduction to Spiro[2.5]octane-6-sulfonyl chloride, 1,1-difluoro (CAS No. 2253640-29-6)

Spiro[2.5]octane-6-sulfonyl chloride, 1,1-difluoro, is a highly specialized organic compound characterized by its unique spirocyclic structure and the presence of difluoro substituents. This compound, identified by the chemical abstracts service number CAS No. 2253640-29-6, has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications and potential in drug development.

The molecular structure of Spiro[2.5]octane-6-sulfonyl chloride, 1,1-difluoro consists of a spiro center connecting two cyclohexane rings, with a sulfonyl chloride functional group attached to one of the rings. The difluoro substitution on the molecule imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of complex organic molecules.

In recent years, the demand for innovative intermediates in pharmaceutical research has surged, driven by the need for more effective and targeted therapeutics. Spiro[2.5]octane-6-sulfonyl chloride, 1,1-difluoro has emerged as a promising candidate in this context, owing to its ability to serve as a building block for various pharmacophores. Its structural features facilitate the development of novel compounds with enhanced binding affinity and improved metabolic stability.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The presence of the sulfonyl chloride group allows for facile introduction of amine functionalities through nucleophilic substitution reactions, enabling the construction of peptidomimetics and other complex scaffolds. This property has been exploited in several research studies aimed at developing new antibiotics and antiviral agents.

Recent advancements in medicinal chemistry have highlighted the significance of Spiro[2.5]octane-6-sulfonyl chloride, 1,1-difluoro in the design of small-molecule inhibitors. For instance, researchers have utilized this compound to synthesize inhibitors targeting enzymes involved in cancer metabolism. The difluoro substituents enhance the lipophilicity of the resulting molecules, improving their oral bioavailability and therapeutic efficacy.

The compound's unique structural motif also makes it an attractive candidate for materials science applications. Its spirocyclic core provides rigidity and stability, while the sulfonyl chloride group allows for further functionalization. This has led to investigations into its use as a precursor for liquid crystals and organic semiconductors, where its structural properties contribute to enhanced performance characteristics.

In conclusion, Spiro[2.5]octane-6-sulfonyl chloride, 1,1-difluoro (CAS No. 2253640-29-6) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its versatile reactivity and structural features make it an invaluable tool for developing new drugs and materials with tailored properties. As research continues to uncover new applications for this compound, its importance in modern chemistry is set to grow even further.